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Compound Name: 3-(Ethoxymethyl)azetidine

CAS No.: 897086-97-4

Cat. No.: B1392431

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Azetidines, four-membered nitrogen-containing heterocycles, have emerged as crucial

structural motifs in modern medicinal chemistry. Their inherent ring strain and non-planar

geometry impart unique conformational rigidity, which can lead to improved metabolic stability,

enhanced binding affinity, and favorable pharmacokinetic profiles in drug candidates. Among

the diverse array of substituted azetidines, 3-(Ethoxymethyl)azetidine stands out as a

valuable building block, offering a combination of a polar ether functional group and the

desirable properties of the azetidine core. This guide provides a comprehensive overview of 3-
(Ethoxymethyl)azetidine, with a primary focus on its hydrochloride salt, the most commonly

available form for research and development.
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Precise identification of a chemical entity is paramount for reproducible scientific research. This

section details the key identifiers for 3-(Ethoxymethyl)azetidine and its common synthetic

precursors. Due to the limited availability of data for the free base, this guide will primarily focus

on 3-(Ethoxymethyl)azetidine hydrochloride.

Table 1: Core Identifiers

Compound Name CAS Number Molecular Formula Molecular Weight

3-

(Ethoxymethyl)azetidi

ne hydrochloride

897019-61-3 C₆H₁₄ClNO 151.63 g/mol

N-Boc-3-

(Ethoxymethyl)azetidi

ne

1373233-11-4 C₁₁H₂₁NO₃ 215.29 g/mol

tert-Butyl 3-

(hydroxymethyl)azetidi

ne-1-carboxylate

142253-56-3 C₉H₁₇NO₃ 187.24 g/mol

Physicochemical Properties

Detailed experimental data for the physicochemical properties of 3-(Ethoxymethyl)azetidine
hydrochloride are not extensively published. However, based on related azetidine structures,

the following characteristics can be inferred:

Appearance: Likely a white to off-white solid.

Solubility: Expected to be soluble in water and polar organic solvents such as methanol and

ethanol.

Melting Point: Azetidine hydrochlorides typically have high melting points. For instance, the

parent azetidine hydrochloride has a melting point of >300°C.[1]

Stability: The hydrochloride salt form enhances stability and shelf-life compared to the free

base.
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Synthesis of 3-(Ethoxymethyl)azetidine
Hydrochloride
The synthesis of 3-(Ethoxymethyl)azetidine hydrochloride is a multi-step process that

typically begins with a commercially available, N-protected azetidine derivative. The most

common route involves the etherification of a hydroxyl group followed by the removal of the

protecting group.

Synthetic Pathway Overview
The overall synthetic strategy can be visualized as a two-step process starting from tert-Butyl

3-(hydroxymethyl)azetidine-1-carboxylate:

Williamson Ether Synthesis: Formation of the ethyl ether by reacting the hydroxyl group with

an ethylating agent.

N-Boc Deprotection: Removal of the tert-butyloxycarbonyl (Boc) protecting group under

acidic conditions to yield the final hydrochloride salt.

tert-Butyl 3-(hydroxymethyl)azetidine-1-carboxylate N-Boc-3-(ethoxymethyl)azetidine

  Williamson Ether
  Synthesis (e.g., NaH, EtI) 3-(Ethoxymethyl)azetidine hydrochloride

  N-Boc Deprotection
  (e.g., HCl in Dioxane)

Click to download full resolution via product page

Caption: Synthetic pathway for 3-(Ethoxymethyl)azetidine hydrochloride.

Experimental Protocols
This step employs the Williamson ether synthesis, a robust and widely used method for forming

ethers.[2][3] It involves the deprotonation of the alcohol to form an alkoxide, which then acts as

a nucleophile to displace a halide from an ethylating agent.

Protocol:

To a solution of tert-butyl 3-(hydroxymethyl)azetidine-1-carboxylate (1.0 eq.) in a suitable

anhydrous solvent (e.g., tetrahydrofuran or dimethylformamide) under an inert atmosphere
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(e.g., nitrogen or argon), add a strong base such as sodium hydride (NaH, ~1.2 eq.) portion-

wise at 0 °C.

Allow the reaction mixture to stir at 0 °C for 30-60 minutes to ensure complete formation of

the alkoxide.

Slowly add an ethylating agent, such as ethyl iodide (EtI) or ethyl bromide (EtBr) (~1.5 eq.),

to the reaction mixture.

Allow the reaction to warm to room temperature and stir for 12-24 hours, or until thin-layer

chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) analysis

indicates the complete consumption of the starting material.

Carefully quench the reaction by the slow addition of water.

Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to afford N-Boc-3-
(ethoxymethyl)azetidine.

The final step involves the removal of the N-Boc protecting group using a strong acid.[4][5] This

reaction is typically clean and high-yielding.

Protocol:

Dissolve N-Boc-3-(ethoxymethyl)azetidine (1.0 eq.) in a minimal amount of a suitable

solvent such as dioxane or diethyl ether.

Add a solution of hydrochloric acid in dioxane (e.g., 4 M HCl in dioxane, ~5-10 eq.) dropwise

at 0 °C.

Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until

complete deprotection is confirmed by TLC or LC-MS.
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The product, 3-(Ethoxymethyl)azetidine hydrochloride, will often precipitate from the

reaction mixture as a white solid.

Collect the solid by filtration, wash with cold diethyl ether, and dry under vacuum to yield the

final product.

Spectroscopic Characterization
Spectroscopic data is essential for the structural elucidation and confirmation of the

synthesized compounds. While a comprehensive public database for 3-
(Ethoxymethyl)azetidine hydrochloride is not readily available, the expected spectral features

can be predicted based on its structure and data from analogous compounds.

Table 2: Predicted Spectroscopic Data

Technique Key Features

¹H NMR

- Triplet around 1.1-1.2 ppm (CH₃ of ethyl

group). - Quartet around 3.4-3.5 ppm (CH₂ of

ethyl group). - Methylene protons of the

ethoxymethyl group adjacent to the ether

oxygen. - Protons on the azetidine ring, likely

appearing as multiplets in the upfield region,

with potential downfield shifts due to the

protonated nitrogen.

¹³C NMR

- Signal for the methyl carbon of the ethyl group

around 15 ppm.[6] - Signals for the methylene

carbons of the ethoxymethyl group and the

azetidine ring in the range of 50-75 ppm. - The

carbon bearing the ethoxymethyl group would

appear in a distinct region.

Mass Spec (ESI+)

The free base would show a molecular ion peak

[M+H]⁺ corresponding to the protonated

molecule.

Reactivity and Chemical Behavior
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The chemical reactivity of 3-(Ethoxymethyl)azetidine is primarily governed by two key

features: the nucleophilic secondary amine of the azetidine ring and the ether linkage.

N-Functionalization: The secondary amine is readily available for a variety of chemical

transformations, including alkylation, acylation, arylation, and reductive amination. This

allows for the straightforward incorporation of the 3-(ethoxymethyl)azetidine scaffold into

more complex molecules.

Ring Strain: The inherent ring strain of the azetidine core (approximately 25.4 kcal/mol) can

influence its reactivity, making it susceptible to ring-opening reactions under certain

conditions, although it is significantly more stable than the corresponding aziridine.[7]

Ether Stability: The ethyl ether linkage is generally stable under a wide range of reaction

conditions, providing a robust handle for further molecular elaboration.

Applications in Drug Discovery and Development
The azetidine motif is increasingly recognized as a "privileged scaffold" in medicinal chemistry,

appearing in several FDA-approved drugs.[8][9] The incorporation of a 3-(ethoxymethyl)

substituent can offer several advantages:

Improved Solubility: The polar ether group can enhance the aqueous solubility of a molecule,

a critical parameter for oral bioavailability.

Metabolic Stability: The azetidine ring can block sites of metabolism, leading to improved

pharmacokinetic profiles.[8]

Vectorial Exit: The 3-substituent provides a well-defined vector for exiting a binding pocket,

allowing for the exploration of additional interactions with the target protein.

Bioisosteric Replacement: The 3-(ethoxymethyl)azetidine moiety can serve as a

bioisostere for other small heterocyclic or acyclic linkers, offering an alternative with

potentially improved properties. For instance, 3-hydroxymethyl-azetidine has been shown to

be an effective bioisostere of pyrrolidin-3-ol.[10]

While specific examples of marketed drugs containing the 3-(ethoxymethyl)azetidine
fragment are not yet prevalent, its derivatives are of significant interest in ongoing drug
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discovery programs, particularly in the areas of central nervous system (CNS) disorders,

oncology, and infectious diseases.[11]

Safety and Handling
As with all chemicals, proper safety precautions should be taken when handling 3-
(Ethoxymethyl)azetidine hydrochloride and its precursors.

General Handling: Use in a well-ventilated area, preferably in a fume hood. Avoid inhalation

of dust and contact with skin and eyes. Wear appropriate personal protective equipment

(PPE), including safety glasses, gloves, and a lab coat.[2][12]

Hazard Statements: Based on data for similar azetidine hydrochlorides, this compound may

cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation

(H335).[12][13]

Precautionary Statements: Wash hands thoroughly after handling. If on skin, wash with

plenty of water. If in eyes, rinse cautiously with water for several minutes.[12]

Always consult the most up-to-date Safety Data Sheet (SDS) from the supplier before handling

this compound.

Conclusion
3-(Ethoxymethyl)azetidine hydrochloride is a valuable and versatile building block for

medicinal chemistry and drug discovery. Its synthesis is achievable through well-established

organic transformations, and its unique combination of a rigid, metabolically stable core with a

polar side chain makes it an attractive scaffold for the design of novel therapeutics. As the

demand for sp³-rich, conformationally constrained molecules in drug development continues to

grow, the importance of functionalized azetidines like 3-(ethoxymethyl)azetidine is poised to

increase significantly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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